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Compound of Interest

Compound Name: 2,5-Diaminotoluene sulfate

Cat. No.: B3419306 Get Quote

FOR IMMEDIATE RELEASE

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the toxicological data and safety

profile of 2,5-Diaminotoluene sulfate (CAS No. 615-50-9), a primary intermediate used in the

formulation of permanent hair dyes.[1][2] This document synthesizes available data on its acute

and chronic toxicity, genotoxicity, skin sensitization potential, and reproductive effects to

support informed risk assessment and guide future research.

Executive Summary
2,5-Diaminotoluene sulfate is classified as toxic if swallowed and may cause an allergic skin

reaction.[3][4][5][6] It is also considered harmful in contact with skin or if inhaled.[3][6] While in

vitro studies have indicated genotoxic potential, this has not been consistently confirmed in in

vivo studies.[7][8] The substance is a potent skin sensitizer.[7][9] This guide presents a detailed

analysis of the available toxicological data, including quantitative endpoints and experimental

methodologies, to provide a comprehensive safety profile.

Toxicological Data Summary
The following tables summarize the key quantitative toxicological data for 2,5-Diaminotoluene
sulfate.
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Table 1: Acute Toxicity Data
Test Type Species Route Value Reference(s)

LD50 Rat Oral 98 mg/kg bw [4][9]

LD50
Rat

(male/female)
Oral 102 mg/kg bw [5][10]

LD50 Rabbit Dermal > 5000 mg/kg bw [5][10]

LC50 - Inhalation 0.99 mg/L air [5][10]

Table 2: Genotoxicity and Mutagenicity
Assay System Result Reference(s)

Gene Mutation Bacteria Positive [7][8]

Gene Mutation Mammalian Cells Negative [7][8]

Chromosomal

Aberrations
In vitro Positive [7][8]

Unscheduled DNA

Synthesis (UDS)

In vitro (Primary

Hepatocytes)
Positive [7][8]

Unscheduled DNA

Synthesis (UDS)
In vivo (Rat) Negative [7][11]

Alkaline Single Cell

Gel Electrophoresis

(Comet) Assay

In vivo (Rat Stomach) Positive [7][8]

Alkaline Single Cell

Gel Electrophoresis

(Comet) Assay

In vivo (Other Rat &

Mouse Tissues)
Negative [7]

Table 3: Skin Sensitization
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Test Type Species Result Reference(s)

- Laboratory Animals Sensitizer [9]

- Humans Sensitizer [9]

- -
Extremely Potent Skin

Sensitiser
[7]

Key Experimental Protocols
In vivo Unscheduled DNA Synthesis (UDS) Test in Rats

Guideline: Not specified, but conducted in compliance with GLP.

Species/Strain: Not specified.

Group Size: Not specified.

Test Substance: 2,5-Diaminotoluene sulfate.

Dose Levels: 20, 40, and 80 mg/kg bw.

Route of Administration: Not specified.

Sampling Times: 2 and 14 hours after treatment.

Observations: Mortality was observed at 80 mg/kg bw. Cytotoxic effects were not seen at 20

and 40 mg/kg bw. No biologically relevant increase in mean net nuclear grain count or

percentage of cells in repair was found in hepatocytes at any dose level.[11]

Conclusion: Under the experimental conditions, 2,5-diaminotoluene sulfate did not induce

unscheduled DNA synthesis and was not genotoxic in this in vivo UDS test.[7][11]

In vivo Alkaline Single Cell Gel Electrophoresis (Comet)
Assay in Mice and Rats

Guideline: Not specified, not in compliance with GLP.
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Species/Strain: ddY mice and Wistar rats.

Group Size: 4 male animals per group.

Test Substance: 2,5-Diaminotoluene sulfate (purity > 98%).

Dose Level: 60 mg/kg bw (based on 0.5 x LD50).

Route of Administration: Oral gavage.

Vehicle: Saline.

Sacrifice Times: 3, 8, and 24 hours after treatment.

Organs Studied: Stomach, colon, liver, kidney, urinary bladder, lung, brain, and bone marrow.

Methodology: 50 nuclei per organ were examined for DNA migration.

Results: A significant increase in DNA damage was observed exclusively in the stomach of

rats at the 8-hour sampling time. No biologically relevant increase in DNA damage was found

in any other tissues of mice or rats.[7][8]

Conclusion: 2,5-Diaminotoluene sulfate is considered genotoxic in the Comet assay with

rats under these experimental conditions.[7][8]
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Animal Dosing

Oral Gavage
60 mg/kg bw 2,5-DTS

Sacrifice at 3, 8, 24h

Tissue Collection
(Stomach, Liver, etc.)

Cell Lysis & Electrophoresis

Comet Analysis
(50 nuclei/organ)

Genotoxicity Assessment

Click to download full resolution via product page

In vivo Comet Assay Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3419306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Genotoxicity
(Ames, Chromosomal Aberration)

Positive Results

In Vivo Genotoxicity
(UDS, Comet Assay)

Requires in vivo confirmation

UDS: Negative Comet: Positive (Rat Stomach)

Overall Risk Assessment

Skin Sensitization
(Animal & Human Data)

Potent Sensitizer

Click to download full resolution via product page

Logical Flow of Safety Assessment

Discussion of Toxicological Profile
Genotoxicity and Mutagenicity
2,5-Diaminotoluene sulfate has demonstrated mutagenic activity in bacterial reverse mutation

assays (Ames test) and has induced chromosomal aberrations and unscheduled DNA

synthesis in in vitro studies.[7][8] However, the in vivo evidence is more nuanced. An in vivo

UDS test in rats was negative, suggesting that the substance may not induce DNA repair in the

liver under these conditions.[7][11] Conversely, an in vivo Comet assay showed a significant

increase in DNA damage specifically in the stomach of rats, leading to the conclusion that it is

genotoxic in this organ.[7][8] The localized nature of this effect may be related to irritation or

first-pass metabolism in the stomach.

Skin Sensitization
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There is consistent evidence from both animal and human studies that 2,5-Diaminotoluene and

its sulfate salt are potent skin sensitizers.[7][9] The Scientific Committee on Consumer Safety

(SCCS) has classified Toluene-2,5-diamine as an extremely potent skin sensitizer.[7] This is a

critical consideration in its use in consumer products and for occupational exposure.

Carcinogenicity
In a two-year study, no toxicity was reported in rats receiving biweekly cutaneous applications

of formulations containing 3% or 4% 2,5-Toluenediamine (the free base).[9] Similarly, mice

were unaffected by dermal application of 3% 2,5-Toluenediamine sulfate in an 18-month study.

[9] Oral and dermal exposure studies in rats and mice have not shown evidence of

carcinogenicity for 2,5-Toluenediamine and its sulfate.[9]

Reproductive and Developmental Toxicity
Oral administration of 2,5-Toluenediamine sulfate at a dose of 80 mg/kg/day was toxic to

pregnant rats and their embryos.[9] However, doses between 10 and 50 mg/kg/day did not

result in congenital or maternal abnormalities.[9] In a two-generation reproduction study in mice

with dermal application of hair dye formulations containing up to 6% 2,5-Toluenediamine

sulfate, there were no signs of pharmacotoxicity, teratogenicity, or reproductive abnormalities.

[9]

Conclusion
The toxicological profile of 2,5-Diaminotoluene sulfate is characterized by its acute oral

toxicity, potent skin sensitizing properties, and a mixed genotoxicity profile with positive findings

in vitro and in the rat stomach in vivo. While long-term dermal studies in animals have not

indicated carcinogenic or significant reproductive effects at relevant concentrations for hair dye

formulations, the potential for skin sensitization and localized genotoxicity warrants careful

consideration in safety assessments. This technical guide provides a consolidated resource for

professionals involved in the research, development, and safety evaluation of products

containing this ingredient.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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